[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl](4-[1,2,4]triazolo[4,3-a]pyridin-3-ylpiperidino)methanone

Specification

• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: [2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• Standard InChI: InChI=1S/C23H23N5O2S/c1-15-20(31-22(24-15)17-6-8-18(30-2)9-7-17)23(29)27-13-10-16(11-14-27)21-26-25-19-5-3-4-12-28(19)21/h3-9,12,16H,10-11,13-14H2,1-2H3
• Standard InChI Key: VWXCDJCFXPDGON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C(=O)N3CCC(CC3)C4=NN=C5N4C=CC=C5

Introduction

Structural Features and Classification

• Molecular Structure: The compound features a thiazole ring connected to a triazolopyridine moiety via a piperidino linker. This structure suggests potential biological activity due to the presence of nitrogen and sulfur atoms, which are common in pharmacologically active compounds.

• Classification: It can be classified as a heterocyclic compound, specifically an aromatic heterocycle, due to the presence of multiple rings containing different elements.

Synthesis Approaches

The synthesis of complex organic molecules like 2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone typically involves multi-step processes. Techniques such as one-pot synthesis or flow chemistry can enhance efficiency and yield by allowing better control over reaction conditions like temperature and pressure.

Potential Biological Activities

While specific biological activities of this compound are not detailed, similar thiazole and triazole derivatives have shown promise in various therapeutic areas. For example, thiazole derivatives are known for their antimicrobial properties, and triazole derivatives have been explored for their antifungal and anti-inflammatory activities.

Characterization Techniques

Characterization of such compounds typically involves spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as chromatographic techniques like High-Performance Liquid Chromatography (HPLC). These methods provide essential data on the compound's structure, purity, and stability.

Research Implications

Given the complexity and potential biological activity of 2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone, further research is warranted to explore its pharmacological properties. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone	Thiazole ring with methoxy group	Potential pharmaceutical applications
N-{[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}glycine	Thiazole ring with glycine moiety	Potential biological activities due to thiazole structure
2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone	Combination of thiazole and triazolopyridine structures	Potential for various biological activities